![molecular formula C15H23N3O B2377187 8-Methyl-3-{[2-(propan-2-yl)pyrimidin-4-yl]oxy}-8-azabicyclo[3.2.1]octane CAS No. 2199385-97-0](/img/structure/B2377187.png)
8-Methyl-3-{[2-(propan-2-yl)pyrimidin-4-yl]oxy}-8-azabicyclo[3.2.1]octane
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Overview
Description
8-Methyl-3-{[2-(propan-2-yl)pyrimidin-4-yl]oxy}-8-azabicyclo[3.2.1]octane, commonly known as MPA, is a chemical compound that belongs to the class of tropane alkaloids. MPA is a potent and selective muscarinic acetylcholine receptor antagonist that has been the subject of extensive scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis of Tropane Alkaloids
The 8-azabicyclo[3.2.1]octane scaffold, which is a part of the compound , is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities . Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide .
Therapeutic Applications
Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Anti-Inflammatory Properties
Thiophene derivatives have been proven to be effective drugs with anti-inflammatory properties .
Anti-Psychotic Properties
Thiophene derivatives have also been used as anti-psychotic drugs .
Anti-Arrhythmic Properties
These compounds have been used as anti-arrhythmic drugs .
Anti-Anxiety Properties
Thiophene derivatives have been used as anti-anxiety drugs .
Mechanism of Action
Mode of Action
Based on its structural similarity to certain tropane alkaloids , it might interact with its targets in a similar manner. Tropane alkaloids are known to interact with various neurotransmitter systems in the nervous system, affecting the reuptake of neurotransmitters and modulating neuronal signaling .
Biochemical Pathways
If it behaves like other tropane alkaloids, it could potentially affect neurotransmitter systems, such as the cholinergic, dopaminergic, and serotonergic pathways . These systems play crucial roles in various physiological processes, including mood regulation, memory, and motor control .
Result of Action
If it acts similarly to tropane alkaloids, it could potentially alter neuronal signaling, leading to changes in mood, memory, and motor control . .
properties
IUPAC Name |
8-methyl-3-(2-propan-2-ylpyrimidin-4-yl)oxy-8-azabicyclo[3.2.1]octane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-10(2)15-16-7-6-14(17-15)19-13-8-11-4-5-12(9-13)18(11)3/h6-7,10-13H,4-5,8-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFZZJUACKPQNSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=CC(=N1)OC2CC3CCC(C2)N3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-3-{[2-(propan-2-yl)pyrimidin-4-yl]oxy}-8-azabicyclo[3.2.1]octane |
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